Cas no 2228751-55-9 (O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine)

• Product Name: O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine
• CAS No: 2228751-55-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6478948
• PubChem ID: 165609833
• Update Time: 2025-06-14

O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine
• O-[2-(2-methoxypyridin-4-yl)ethyl]hydroxylamine
• EN300-1732631
• 2228751-55-9

• Inchi： 1S/C8H12N2O2/c1-11-8-6-7(2-4-10-8)3-5-12-9/h2,4,6H,3,5,9H2,1H3
• InChI Key： IZKIOWXNAYGDHC-UHFFFAOYSA-N
• SMILES： O(CCC1C=CN=C(C=1)OC)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.4Ų

Additional information on O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine

Recent Advances in the Study of O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine (CAS: 2228751-55-9)

O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine (CAS: 2228751-55-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique hydroxylamine functional group and methoxypyridine moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic benefits.

One of the key areas of research has been the role of O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine as a building block in the synthesis of more complex bioactive molecules. Its structural features make it an attractive candidate for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study highlighted the compound's ability to selectively bind to HDAC isoforms, thereby reducing off-target effects.

Another significant advancement is the exploration of this compound's potential in prodrug design. Researchers have leveraged its hydroxylamine group to create prodrugs that can be activated under specific physiological conditions, such as the acidic microenvironment of tumors. This approach has been particularly promising in enhancing the bioavailability and reducing the systemic toxicity of anticancer agents. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters showed that prodrugs derived from O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine exhibited improved tumor penetration and sustained release profiles compared to their parent compounds.

In addition to its therapeutic applications, O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine has also been investigated for its role in chemical biology tools. Its ability to form stable conjugates with various biomolecules has made it a valuable reagent for labeling and tracking studies. For example, a 2022 study in ACS Chemical Biology utilized this compound to develop fluorescent probes for real-time imaging of enzyme activity in live cells. The probes demonstrated high specificity and sensitivity, enabling researchers to monitor enzymatic processes with unprecedented precision.

Despite these promising developments, challenges remain in the clinical translation of O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine-based therapies. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future research. Ongoing studies are focusing on optimizing the compound's pharmacokinetic profile and exploring its synergistic effects with other therapeutic agents. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, O-2-(2-methoxypyridin-4-yl)ethylhydroxylamine (CAS: 2228751-55-9) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse applications make it a valuable tool for drug discovery and development. Continued research efforts are likely to uncover new therapeutic opportunities and further solidify its role in advancing biomedical science.